Cas no 118354-71-5 (3-Pyrrolidinol,1-(phenylmethyl)-, 3-methanesulfonate, (3S)-)

• Product Name: 3-Pyrrolidinol,1-(phenylmethyl)-, 3-methanesulfonate, (3S)-
• CAS No: 118354-71-5
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• MDL: MFCD02262097
• CID: 137520
• PubChem ID: 10934081
• Update Time: 2025-10-22

3-Pyrrolidinol,1-(phenylmethyl)-, 3-methanesulfonate, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol,1-(phenylmethyl)-, 3-methanesulfonate, (3S)-
• (3S)-1-BENZYL-3-PYRROLIDINOL METHANESULFONATE
• (s)-1-benzyl-3-mesyloxy pyrrolidine
• 3-PYRROLIDINOL, 1-(PHENYLMETHYL)-METHANESULFONATE (ESTER), (S)
• MFCD02262097
• (3S)-1-(phenylmethyl)-3-pyrrolidinyl methanesulfonate
• 3-Pyrrolidinol,1-(phenylmethyl)-,3-methanesulfonate,(3S)-
• (S)-1-BENZYL-3-MESYLOXYPYRROLIDINE
• methanesulphonic acid (s)-1-benzyl-pyrrolidin-3-yl ester
• SCHEMBL608203
• (S)-1-benzyl-3-mesyloxy-pyrrolidine
• 118354-71-5
• (S)-1-benzyl-3-(methanesulfonyloxy)pyrrolidine
• (S)(-)-1-benzyl-pyrrolidin-3-yl methanesulfonate
• (S)-methanesulfonic acid 1-benzylpyrrolidin-3-yl ester
• (3S)-1-Benzyl-3-mesyloxypyrrolidine
• NZIDTDIDEPGKHB-LBPRGKRZSA-N
• (S)-1-benzyl-3-methanesulfonyloxypyrrolidine
• [(3S)-1-benzylpyrrolidin-3-yl] methanesulfonate
• (S)-methanesulfonic acid 1-benzyl-pyrrolidin-3-yl ester
• (S)-1-benzylpyrrolidin-3-yl methanesulfonate

• MDL： MFCD02262097
• Inchi： 1S/C12H17NO3S/c1-17(14,15)16-12-7-8-13(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3/t12-/m0/s1
• InChI Key： NZIDTDIDEPGKHB-LBPRGKRZSA-N
• SMILES： S(C)(=O)(=O)O[C@H]1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 255.09300
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 2.25580

Additional information on 3-Pyrrolidinol,1-(phenylmethyl)-, 3-methanesulfonate, (3S)-

Compound CAS No 118354-71-5: 3-Pyrrolidinol, 1-(phenylmethyl)-, 3-methanesulfonate, (3S)

Compound CAS No 118354-71-5, also known as 3-Pyrrolidinol, 1-(phenylmethyl)-, 3-methanesulfonate, (3S), is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinol backbone with a phenylmethyl group and a methanesulfonate moiety. The (3S) designation indicates the stereochemistry at the third carbon atom of the pyrrolidinol ring, which plays a crucial role in its biological activity and chemical reactivity.

The pyrrolidinol core of this compound is a five-membered ring containing one oxygen atom and four carbon atoms. The presence of the phenylmethyl group attached to the nitrogen atom introduces aromaticity and enhances the compound's stability. The methanesulfonate group at the third position of the pyrrolidinol ring is a strong electron-withdrawing group that significantly influences the compound's reactivity and solubility properties. This combination makes CAS No 118354-71-5 a versatile molecule with potential applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of CAS No 118354-71-5 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, the methanesulfonate group has been shown to act as a leaving group in nucleophilic substitution reactions, enabling the construction of complex molecular architectures with high precision.

In addition to its role in drug discovery, CAS No 118354-71-5 has gained attention in materials chemistry due to its ability to form stable metal complexes. These complexes exhibit unique electronic properties that make them promising candidates for applications in catalysis and optoelectronics. For example, recent research has demonstrated that metal complexes derived from this compound can serve as efficient catalysts for organic transformations under mild conditions.

The stereochemistry of CAS No 118354-71-5, specifically its (3S) configuration, is critical for its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles and bioavailability levels due to their interaction with biological systems. The (3S) configuration ensures that this compound can effectively bind to target proteins or enzymes, making it an attractive candidate for drug development.

From a synthetic perspective, CAS No 118354-71-5 can be synthesized through various routes depending on the desired scale and purity requirements. One common approach involves the reaction of pyrrolidinol derivatives with phenylmethylating agents followed by methanesulfonation at specific positions under controlled conditions. The stereochemistry can be controlled during synthesis using chiral auxiliary techniques or asymmetric catalysis methods.

Furthermore, the physical properties of CAS No 118354-71-5, such as solubility and melting point, are influenced by its molecular structure. The presence of polar groups like methanesulfonate enhances its solubility in polar solvents while maintaining some degree of hydrophobicity due to the phenylmethyl group. This balance makes it suitable for use in both aqueous and organic reaction media.

In terms of safety considerations, handling CAS No 118354-71-5 requires adherence to standard laboratory protocols to ensure proper ventilation and personal protective equipment usage. While it is not classified as a hazardous material under current regulations, prudent practices should always be followed when working with any chemical compound.

Looking ahead, ongoing research into CAS No 118354-71-5 continues to uncover new insights into its potential applications across diverse fields. Its unique combination of structural features makes it an invaluable tool for chemists seeking to design novel compounds with tailored properties for specific applications.